Cas no 54212-41-8 (Acetic acid, [(3-methoxyphenyl)methoxy]-, ethyl ester)

• Product Name: Acetic acid, [(3-methoxyphenyl)methoxy]-, ethyl ester
• CAS No: 54212-41-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 355168
• PubChem ID: 28940145
• Update Time: 2025-04-19

Acetic acid, [(3-methoxyphenyl)methoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-methoxyphenyl)methoxy]-, ethyl ester
• ethyl 2-[(3-methoxyphenyl)methoxy]acetate
• SCHEMBL3254957
• NKRIRAOQQFGXMN-UHFFFAOYSA-N
• 54212-41-8
• (3-Methoxybenzyloxy)acetic Acid Ethyl Ester
• DTXSID80651832
• Ethyl [(3-methoxyphenyl)methoxy]acetate

• Inchi： 1S/C12H16O4/c1-3-16-12(13)9-15-8-10-5-4-6-11(7-10)14-2/h4-7H,3,8-9H2,1-2H3
• InChI Key： NKRIRAOQQFGXMN-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76